(2-chloro-5-(1H-tetrazol-1-yl)phenyl)(4-(1,1-dioxidotetrahydrothiophen-3-yl)piperazin-1-yl)methanone

• Molecular Formula: C16H19ClN6O3S
• Molecular Weight: 410.9 g/mol
• IUPAC Name: [2-chloro-5-(tetrazol-1-yl)phenyl]-[4-(1,1-dioxothiolan-3-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C16H19ClN6O3S/c17-15-2-1-12(23-11-18-19-20-23)9-14(15)16(24)22-6-4-21(5-7-22)13-3-8-27(25,26)10-13/h1-2,9,11,13H,3-8,10H2
• InChI Key: WCKFKIDQYLGQAO-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1N2CCN(CC2)C(=O)C3=C(C=CC(=C3)N4C=NN=N4)Cl

Description

The compound "(2-chloro-5-(1H-tetrazol-1-yl)phenyl)(4-(1,1-dioxidotetrahydrothiophen-3-yl)piperazin-1-yl)methanone" is a structurally complex molecule featuring a methanone core linked to two distinct moieties:

• A 2-chloro-5-(1H-tetrazol-1-yl)phenyl group, which introduces electron-withdrawing chlorine and the heterocyclic tetrazole ring. The tetrazole moiety is known for its metabolic stability and hydrogen-bonding capacity, often enhancing bioavailability in pharmaceuticals .
• A 4-(1,1-dioxidotetrahydrothiophen-3-yl)piperazine group, which incorporates a sulfone-modified tetrahydrothiophene ring.

Biological Activity

The compound (2-chloro-5-(1H-tetrazol-1-yl)phenyl)(4-(1,1-dioxidotetrahydrothiophen-3-yl)piperazin-1-yl)methanone is a synthetic derivative that has garnered interest in pharmaceutical research due to its potential biological activities. This article explores its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The compound features a complex structure that integrates a tetrazole ring, a piperazine moiety, and a dioxo-tetrahydrothiophene component. The presence of these functional groups is significant as they contribute to the compound's pharmacological profile.

Research indicates that compounds with similar structural frameworks often exhibit diverse biological activities. The tetrazole ring is known for its role in enhancing the bioavailability and stability of pharmacological agents. The piperazine component may interact with various neurotransmitter receptors, while the tetrahydrothiophene moiety could contribute to anti-inflammatory and analgesic effects.

Anticancer Activity

Recent studies have shown that derivatives containing similar functional groups can exhibit significant anticancer properties. For instance, the compound was evaluated against various cancer cell lines using assays such as MTT and colony formation tests. Results indicated that the compound has cytotoxic effects on glioblastoma cells, with IC50 values comparable to established chemotherapeutics .

Antimicrobial Properties

In addition to anticancer activity, the compound has demonstrated antimicrobial effects against several bacterial strains. In vitro studies reported inhibition zones indicating effective antibacterial activity . The mechanism appears to involve disruption of bacterial cell wall synthesis, although further studies are required to elucidate precise pathways.

Study 1: Cytotoxicity Against Cancer Cell Lines

A study investigated the efficacy of the compound on glioblastoma cell lines (LN229). The results indicated that the compound induced apoptosis through caspase activation and increased reactive oxygen species (ROS) levels .

Cell Line	IC50 (µM)	Mechanism of Action
LN229	15.2	Apoptosis induction
A549	20.5	ROS accumulation

Study 2: Antimicrobial Activity

Another study assessed the antimicrobial properties of the compound against Gram-positive and Gram-negative bacteria. The results showed significant inhibition with minimum inhibitory concentration (MIC) values ranging from 8 to 32 µg/mL.

Bacterial Strain	MIC (µg/mL)	Activity
Staphylococcus aureus	16	Moderate inhibition
Escherichia coli	32	Weak inhibition

Comparison with Similar Compounds

Table 1: Key Structural Features of Comparable Compounds

Compound Name / Reference	Core Structure	Aryl Substituent	Piperazine/Piperidine Modification	Key Synthetic Steps
Target Compound	Methanone	2-chloro-5-(1H-tetrazol-1-yl)phenyl	1,1-Dioxidotetrahydrothiophen-3-yl	Likely involves coupling of tetrazole-phenyl intermediates with sulfone-modified piperazine (extrapolated from )
2-((1-substituted phenyl-1H-tetrazol-5-yl)thio)-1-(4-(substituted phenylsulfonyl)piperazin-1-yl)ethanone	Ethanone	Varied substituted phenyl	Phenylsulfonyl	Reaction of bromoethanone with tetrazole-thiol in ethanol/triethylamine
1-(1-aryl-1H-tetrazol-5-yl)-2-(piperidin-1-yl)ethanone	Ethanone	Aryl (e.g., 4-fluorophenyl)	Piperidine	Chloroacetylation of tetrazole followed by piperidine substitution in acetonitrile
2-(4-allylpiperazin-1-yl)-1-(1-aryl-1H-tetrazol-5-yl)ethanone	Ethanone	Aryl (e.g., phenyl)	Allylpiperazine	Multi-step synthesis involving IR/NMR-confirmed intermediates

Key Observations:

Methanones may exhibit reduced conformational flexibility compared to ethanones, affecting binding kinetics .

Aryl Substituents : The 2-chloro-5-tetrazolylphenyl group in the target compound contrasts with simpler aryl groups (e.g., 4-fluorophenyl in ). Chlorine and tetrazole may enhance electrophilic interactions, while fluorinated analogs prioritize metabolic resistance .

Piperazine Modifications : The 1,1-dioxidotetrahydrothiophen-3-yl substituent in the target compound introduces a sulfone group, improving solubility compared to phenylsulfonyl or allyl groups in analogs .

Physicochemical and Bioactivity Comparisons

Table 2: Hypothetical Property Comparison (Based on Structural Analog Data)

Property	Target Compound	Ethanone-Phenylsulfonyl Derivative	Piperidine-Tetrazole Derivative
Molecular Weight	~480 g/mol (estimated)	450–500 g/mol	350–400 g/mol
LogP (Lipophilicity)	Moderate (due to sulfone)	High (phenylsulfonyl)	Moderate (piperidine)
Antiproliferative IC50	Not reported	5–20 µM (preliminary)	Not reported

Key Findings:

• Solubility : The sulfone group in the target compound likely enhances aqueous solubility compared to phenylsulfonyl analogs, which may aggregate in polar solvents .
• Bioactivity : While direct data is lacking, the tetrazole and sulfone motifs in the target compound align with structures showing antiproliferative effects in analogs .

Research Implications and Limitations

• Synthesis Challenges : The target compound’s complex structure may require optimized coupling conditions (e.g., catalyst selection, solvent systems) to avoid by-products, as seen in tetrazole-piperazine syntheses .
• Bioactivity Gaps : Further studies are needed to evaluate the target compound’s pharmacological profile, leveraging assays used for analogs (e.g., cytotoxicity screens ).